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Compound of Interest

Compound Name: Ethyl 3-ethoxypropionate

Cat. No.: B042834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core attributes of urethane

grade Ethyl 3-ethoxypropionate (EEP). Urethane grade indicates a high level of purity,

particularly with low water content, making it suitable for use in moisture-sensitive polyurethane

systems. EEP is a slow-evaporating, ether-ester solvent with a unique combination of

properties that make it a valuable component in a variety of formulations, including coatings,

inks, and cleaners.[1][2][3] Its linear structure and central propionyl group contribute to its

desirable characteristics.[1][2][3][4]

Key Performance Attributes
Urethane grade Ethyl 3-ethoxypropionate is prized for a range of properties that enhance

formulation performance. It is a colorless, transparent liquid with a mild, ester-like odor.[3][5]

Key attributes include its slow evaporation rate, which is beneficial for preventing solvent

popping in baked applications and improving flow and leveling of coatings.[1][3][6] EEP also

possesses high electrical resistance, making it suitable for electrostatic spray applications.[1][7]

[8] Its low surface tension and low water solubility are also significant advantages in many

coating formulations.[1][3][9] Furthermore, it is recognized for its excellent solvent activity for a

wide array of polymers.[1][2][3]
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The physical and chemical properties of urethane grade Ethyl 3-ethoxypropionate are

summarized in the tables below. These values represent typical data and may vary slightly

between suppliers.

Table 1: Physical Properties of Urethane Grade Ethyl 3-ethoxypropionate

Property Value

Molecular Formula C7H14O3[7]

Molecular Weight 146.18 g/mol [7]

Appearance Colorless, transparent liquid[3][7]

Odor Mild, ester-like[3]

Boiling Point 165 - 172 °C[3][9]

Melting Point -50 °C to -75 °C[3]

Flash Point 58 - 59 °C[3]

Density 0.95 g/cm³ at 25 °C

Refractive Index 1.405 - 1.408 at 25 °C[6][7]

Vapor Pressure 2.3 hPa at 20 °C

Dynamic Viscosity 1.2 - 1.3 mPa.s at 25 °C[3]

Solubility in Water 52 - 54.1 g/L at 20 °C

Table 2: Chemical Specifications of Urethane Grade Ethyl 3-ethoxypropionate

Specification Value

Purity ≥ 99.0 wt %[7][9]

Water Content ≤ 0.05 wt %[7]

Acidity (as acetic acid) ≤ 0.02 wt %[9]

Color (Pt-Co) ≤ 5 - 15[7][9]
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Experimental Protocols
Detailed experimental protocols for the quality control of commercial urethane grade Ethyl 3-
ethoxypropionate are typically proprietary to the manufacturers. However, the general

synthesis process is described in the public domain, primarily through patents.

Synthesis of Ethyl 3-ethoxypropionate

The industrial synthesis of Ethyl 3-ethoxypropionate is commonly achieved through a Michael

addition reaction between ethanol and ethyl acrylate.[10][11] This process is catalyzed by a

base, such as an alkali metal alkoxide (e.g., sodium ethoxide).[11] The reaction is followed by

neutralization and purification steps, which typically involve distillation to achieve the high purity

required for the urethane grade.[10]

A general procedure involves:

Reaction: Ethanol and ethyl acrylate are reacted in the presence of a catalyst. The molar

ratio of ethanol to ethyl acrylate is typically greater than 1 to drive the reaction to completion.

[10] The reaction is often carried out at elevated temperatures.[10]

Neutralization: After the reaction, the basic catalyst is neutralized.

Purification: The crude product is then purified. This is a critical step to remove unreacted

starting materials, byproducts, and the neutralized catalyst salts. Fractional distillation is

commonly employed to achieve the high purity of urethane grade EEP.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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